Cas no 1261484-95-0 (2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261484-95-0
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924427
• Update Time: 2025-07-02

2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-11-9(5-7(6-21-11)12(15,16)17)8-3-1-2-4-10(8)22-13(18,19)20/h1-6H
• InChI Key： VITDCAAPKATHFZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(F)(F)F)=CN=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261484-95-0)

2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261484-95-0, belongs to a class of pyridine derivatives characterized by the presence of fluorine and trifluoromethoxy substituents. These functional groups contribute to the molecule's unique electronic properties and its potential as a building block in the synthesis of biologically active agents.

The structural motif of 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine incorporates several key features that make it particularly interesting for drug discovery. The pyridine core is a common scaffold in many pharmacologically relevant compounds, while the fluoro and trifluoromethyl groups are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of a trifluoromethoxy group at the 2-position of the phenyl ring further enhances its potential as a pharmacophore.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their diverse applications in medicinal chemistry. The fluorine atom, being electronegative, can influence the electronic distribution within the molecule, thereby affecting its interactions with biological receptors. This property is particularly valuable in designing small-molecule inhibitors and agonists. For instance, studies have shown that fluorinated pyridines can improve the binding affinity of drug candidates by increasing hydrophobic interactions and reducing desolvation penalties upon binding to protein targets.

The trifluoromethyl group, another key substituent in this compound, is renowned for its ability to enhance metabolic stability and binding affinity. This group is frequently incorporated into drug molecules to prolong their half-life in vivo and improve their pharmacokinetic profiles. The combination of these two fluorinated groups in 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine suggests that it may exhibit enhanced biological activity compared to its non-fluorinated counterparts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine may interact with various biological targets, including enzymes and receptors involved in critical cellular pathways. These predictions are supported by experimental data from high-throughput screening assays, which have identified this compound as a promising lead for further development.

The synthesis of 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in facilitating its synthesis. These advancements have not only improved the efficiency of production but also opened up new avenues for modifying its structure to optimize its biological activity.

One of the most compelling aspects of 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is its potential application in the development of novel therapeutic agents. Researchers are exploring its use as an intermediate in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The combination of fluoro and trifluoromethoxy groups makes it an attractive candidate for designing molecules that can selectively target specific kinases while minimizing off-target effects.

Additionally, the compound's structural features make it suitable for further derivatization to explore new chemical space. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored properties. This approach has been successful in identifying new drug candidates with improved efficacy and reduced toxicity.

The role of fluorinated pyridines in modern drug discovery cannot be overstated. Their unique properties have led to their incorporation into numerous approved drugs across various therapeutic areas. As research continues to uncover new applications for compounds like 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, it is expected that this class of molecules will continue to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 2-Fluoro-3-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261484-95-0) is a versatile and promising compound with significant potential in pharmaceutical research. Its structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an attractive candidate for further exploration as a lead molecule in drug discovery efforts.